Cas no 51921-93-8 (Cyclopropanecarboxylicacid, 2,2-dimethyl-3-(2-methyl-1-propen-1-yl)-,3-cyclopropyl-2-methyl-4-oxo-2-cyclopenten-1-yl ester)
51921-93-8 structure
Product Name:Cyclopropanecarboxylicacid, 2,2-dimethyl-3-(2-methyl-1-propen-1-yl)-,3-cyclopropyl-2-methyl-4-oxo-2-cyclopenten-1-yl ester
CAS No:51921-93-8
MF:C19H26O3
MW:302.407946109772
CID:375034
PubChem ID:148548
Update Time:2025-04-19
Cyclopropanecarboxylicacid, 2,2-dimethyl-3-(2-methyl-1-propen-1-yl)-,3-cyclopropyl-2-methyl-4-oxo-2-cyclopenten-1-yl ester Chemical and Physical Properties
Names and Identifiers
-
- Cyclopropanecarboxylicacid, 2,2-dimethyl-3-(2-methyl-1-propen-1-yl)-,3-cyclopropyl-2-methyl-4-oxo-2-cyclopenten-1-yl ester
- (3-cyclopropyl-2-methyl-4-oxocyclopent-2-en-1-yl) 2,2-dimethyl-3-(2-methylprop-1-enyl)cyclopropane-1-carboxylate
- Cyclopropanecarboxylic acid, 2,2-dimethyl-3-(2-methyl-1-propenyl)-, 3- cyclopropyl-2-methyl-4-oxo-2-cyclopenten-1-yl ester
- 3-Cyclopropyl-2-methyl-4-oxo-2-cyclopenten-1-yl 2,2-dimethyl-3-(2-methyl-1-propenyl)cyclopropanecarboxylate
- Cyclopropanecarboxylic acid, 2,2-dimethyl-3-(2-methyl-1-propenyl)-, 3-cyclopropyl-2-methyl-4-oxo-2-cyclopenten-1-yl ester
- DTXSID70966245
- 3-CYCLOPROPYL-2-METHYL-4-OXOCYCLOPENT-2-EN-1-YL 2,2-DIMETHYL-3-(2-METHYLPROP-1-EN-1-YL)CYCLOPROPANE-1-CARBOXYLATE
- 51921-93-8
-
- Inchi: 1S/C19H26O3/c1-10(2)8-13-17(19(13,4)5)18(21)22-15-9-14(20)16(11(15)3)12-6-7-12/h8,12-13,15,17H,6-7,9H2,1-5H3
- InChI Key: ZXVLIUKUOVQECQ-UHFFFAOYSA-N
- SMILES: O(C1CC(C(=C1C)C1CC1)=O)C(C1C(/C=C(\C)/C)C1(C)C)=O
Computed Properties
- Exact Mass: 302.18828
- Monoisotopic Mass: 302.188
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 586
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 5
- XLogP3: nothing
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- Density: 1.1
- Boiling Point: 395.1°Cat760mmHg
- Flash Point: 170.7°C
- Refractive Index: 1.532
- PSA: 43.37
Cyclopropanecarboxylicacid, 2,2-dimethyl-3-(2-methyl-1-propen-1-yl)-,3-cyclopropyl-2-methyl-4-oxo-2-cyclopenten-1-yl ester Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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